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Compound of Interest

Compound Name:
3-(3,5-Dichlorophenyl)-1,1-

dimethylurea

CAS No.: 10290-38-7

Cat. No.: B078818

Get Quote

Abstract
This application note provides a comprehensive guide to the principles, optimization, and

practical application of Ultrasound-Assisted Extraction (UAE) for the quantitative analysis of the

herbicide Diuron in plant tissues. Diuron, a substituted urea herbicide, is widely used in

agriculture, making its monitoring in crops and the environment crucial for food safety and

ecological assessment.[1][2] Traditional extraction methods often involve lengthy procedures

and significant solvent consumption.[3] UAE presents a rapid, efficient, and environmentally

friendly alternative, leveraging high-frequency sound waves to enhance analyte recovery.[4][5]

This document details the fundamental mechanism of UAE, critical experimental parameters, a

step-by-step protocol for sample preparation and extraction, and essential method validation

criteria to ensure data integrity and reliability.
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Understanding the mechanism of UAE is fundamental to its effective application and

optimization. The process is driven by acoustic cavitation, a phenomenon initiated when high-

power, low-frequency ultrasound waves (typically 20-100 kHz) pass through a liquid solvent.[5]

[6]

1.1 The Mechanism of Acoustic Cavitation Ultrasonic waves create alternating cycles of high

and low pressure in the solvent. During the low-pressure (rarefaction) cycle, microscopic

bubbles, or "cavities," form and grow.[5] In the subsequent high-pressure (compression) cycle,

these bubbles become unstable and violently collapse. This implosion generates immense

localized energy, producing transient hot spots with temperatures up to 5000 K, pressures

around 1000 atm, and powerful micro-jets and shock waves.[4][6]

1.2 Impact on Plant Tissue Matrices The intense physical forces generated during cavitation

are responsible for the enhanced extraction efficiency from complex plant matrices. The

primary effects include:

Fragmentation and Erosion: The shock waves and inter-particle collisions break down the

sample's particle size, increasing the surface area available for solvent contact.[3][5]

Sonoporation: The ultrasonic waves create pores and disrupt cell walls and membranes,

facilitating the release of intracellular contents, including the target analyte, Diuron.[5][6][7]

Enhanced Mass Transfer: The turbulence and micro-streaming caused by cavitation improve

solvent penetration into the plant tissue and accelerate the diffusion of the extracted analyte

from the solid matrix into the bulk solvent.[5][6]

This combination of mechanical effects significantly accelerates the extraction process, leading

to higher yields in shorter times compared to conventional methods.[4]
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Ultrasonic Wave Propagation Acoustic Cavitation in Solvent
Physical Effects on Plant Matrix
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Sample Preparation

Ultrasound-Assisted Extraction

Analysis & Cleanup

Wash & Dry Plant Material

Homogenize to Fine Powder
(Cryogenic Grinding)

Weigh 2-5 g of Sample

Add 10 mL Acetonitrile

Vortex for 1 min

Sonicate (e.g., 5 min, 30°C, 40 kHz)

Centrifuge (4000 rpm, 10 min)

Collect Supernatant

Optional: d-SPE Cleanup
(for complex matrices)

if needed

Filter (0.22 µm PTFE)

if clean

Instrumental Analysis
(HPLC / GC-MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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